Cas no 1309381-32-5 (N-2-Butyl-3-4-3-(dibutylamino)propoxybenzoyl-5-benzofuranylformamide)

• Product Name: N-2-Butyl-3-4-3-(dibutylamino)propoxybenzoyl-5-benzofuranylformamide
• CAS No: 1309381-32-5
• MF: C₃₁H₄₂N₂O₄
• MW: 506.67618894577
• CID: 5067090
• Update Time: 2025-06-23

N-2-Butyl-3-4-3-(dibutylamino)propoxybenzoyl-5-benzofuranylformamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Butyl-3-[4-[3-(dibutylamino)propoxy]benzoyl]-5-benzofuranyl]formamide
• N-[2-butyl-3-[4-[3-(dibutylamino)propoxy]benzoyl]-1-benzofuran-5-yl]formamide
• N-[2-Butyl-3-[4-[3-(dibutylamino)propoxy]benzoyl]benzofuran-5-yl]formamide
• N-2-Butyl-3-4-3-(dibutylamino)propoxybenzoyl-5-benzofuranylformamide

• Inchi： 1S/C31H42N2O4/c1-4-7-11-29-30(27-22-25(32-23-34)14-17-28(27)37-29)31(35)24-12-15-26(16-13-24)36-21-10-20-33(18-8-5-2)19-9-6-3/h12-17,22-23H,4-11,18-21H2,1-3H3,(H,32,34)
• InChI Key： KEVHXKPFSNASJA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C1C2C=C(C=CC=2OC=1CCCC)NC=O)=O)CCCN(CCCC)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 17
• Complexity: 643
• XLogP3: 7.5
• Topological Polar Surface Area: 71.8

N-2-Butyl-3-4-3-(dibutylamino)propoxybenzoyl-5-benzofuranylformamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-2-Butyl-3-4-3-(dibutylamino)propoxybenzoyl-5-benzofuranylformamide

Introduction to N-2-Butyl-3-4-3-(dibutylamino)propoxybenzoyl-5-benzofuranylformamide (CAS No. 1309381-32-5)

N-2-Butyl-3-4-3-(dibutylamino)propoxybenzoyl-5-benzofuranylformamide (CAS No. 1309381-32-5) is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its intricate molecular structure, represents a fusion of aromatic and aliphatic moieties, making it a subject of intense study for its potential applications in drug development and material science.

The molecular architecture of N-2-Butyl-3-4-3-(dibutylamino)propoxybenzoyl-5-benzofuranylformamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a benzoyl group linked to a benzofuranyl moiety, along with the amide functionality, suggests a high degree of reactivity and versatility. These features make the compound a valuable candidate for further exploration in synthetic chemistry and medicinal applications.

In recent years, there has been a growing interest in the development of novel compounds that can serve as intermediates or lead molecules in pharmaceutical research. The structural complexity of N-2-Butyl-3-4-3-(dibutylamino)propoxybenzoyl-5-benzofuranylformamide positions it as a promising candidate for such studies. Researchers have been particularly intrigued by its potential to act as a scaffold for the design of new therapeutic agents.

The synthesis of N-2-Butyl-3-4-3-(dibutylamino)propoxybenzoyl-5-benzofuranylformamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of key intermediates, such as the benzoylation of 5-benzofuranylformamide, followed by the introduction of the propoxy and dibutylamino substituents. Advanced techniques in organic synthesis, including catalytic methods and protective group strategies, are often employed to achieve the desired product.

The compound's unique structural features have led to its investigation in various biomedical contexts. One area of interest is its potential role as an inhibitor in enzyme-catalyzed reactions. The benzoyl and amide groups can interact with biological targets, making it a candidate for modulating enzymatic activity. This has implications for the development of drugs that target metabolic pathways or signal transduction processes.

Additionally, N-2-butyl -3 -4 - 3 - (dibutylamino) propoxybenzoyl - 5 - benzofuranylformamide has been explored for its photophysical properties. The benzofuranyl moiety contributes to its ability to absorb and emit light at specific wavelengths, making it useful in applications such as fluorescence-based assays or optoelectronic materials. These properties are particularly relevant in the field of biotechnology, where such compounds can be used for imaging or diagnostic purposes.

In the realm of material science, this compound has shown promise as a component in advanced polymers and coatings. Its ability to impart specific functionalities to materials makes it valuable for creating novel materials with tailored properties. For instance, it could be incorporated into polymers to enhance their thermal stability or mechanical strength.

The latest research on N-\*N - 2 - Butyl - 3 - 4 - 3 - (dibutylamino) propoxybenzoyl - 5 - benzofuranylformamide\* is focusing on its potential applications in nanotechnology. Scientists are investigating how this compound can be used to functionalize nanoparticles for drug delivery systems. The amphiphilic nature of its structure allows it to form stable complexes with hydrophobic and hydrophilic molecules, which is crucial for designing effective nanocarriers.

Evaluation studies have also been conducted to assess the toxicity and biocompatibility of N-\*N - 2 - Butyl - 3 - 4 - 3 - (dibutylamino) propoxybenzoyl - 5 - benzofuranylformamide\*. Preliminary results suggest that it exhibits low toxicity when tested in vitro, making it a safe candidate for further biomedical applications. However, more extensive studies are needed to fully understand its biological profile and potential side effects.

The future prospects for N-\*N - 2 - Butyl - 3 - 4 - 3 - (dibutylamino) propoxybenzoyl - 5 - benzofuranylformamide\* are vast and exciting. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in both academic research and industrial development. Its multifaceted properties make it an invaluable asset in the quest for innovative solutions across multiple scientific disciplines.